N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(5-methyltriazol-1-yl)benzamide
• InChI: InChI=1S/C18H18N4O3/c1-12-11-19-21-22(12)14-6-4-13(5-7-14)18(23)20-16-9-8-15(24-2)10-17(16)25-3/h4-11H,1-3H3,(H,20,23)
• InChI Key: IUIBWDUXFRBWMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=NN1C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide, also known as DMPTB, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. DMPTB is a triazole-based compound that has been synthesized through a multistep reaction process.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide is not fully understood. However, it is believed that N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide exerts its effects by modulating the activity of certain enzymes and signaling pathways in the body. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has also been shown to activate the Wnt/β-catenin signaling pathway, which plays a role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to have several biochemical and physiological effects. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has also been shown to enhance memory and cognitive function in animal models. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to modulate the activity of certain enzymes and signaling pathways in the body, such as HDACs and the Wnt/β-catenin signaling pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide for lab experiments is its potential applications in various fields of scientific research. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to have potential applications in the fields of cancer research and neuroscience. Another advantage of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide for lab experiments is its relatively simple synthesis method. However, one of the limitations of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide for lab experiments is its limited availability. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide is a novel compound that is not widely available, which can make it difficult for researchers to obtain.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide. One future direction is to further investigate the mechanism of action of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide. The exact molecular targets of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide and the signaling pathways that it modulates are not fully understood, and further research in this area could provide valuable insights into the potential applications of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide. Another future direction for research on N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide is to investigate its potential applications in other fields of scientific research, such as immunology and infectious diseases. Finally, future research could focus on developing more efficient and cost-effective methods for synthesizing N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide, which could make it more widely available for scientific research.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to have potential applications in various fields of scientific research. One of the most promising applications of N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide is in the field of cancer research. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has also been shown to have potential applications in the field of neuroscience. N-(2,4-dimethoxyphenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been shown to enhance memory and cognitive function in animal models.